Cas no 1807018-94-5 (2-Aminomethyl-6-cyano-3-(trifluoromethoxy)benzoic acid)

• Product Name: 2-Aminomethyl-6-cyano-3-(trifluoromethoxy)benzoic acid
• CAS No: 1807018-94-5
• MF: C₁₀H₇F₃N₂O₃
• MW: 260.169392824173
• CID: 4946614
• Update Time: 2025-05-21

2-Aminomethyl-6-cyano-3-(trifluoromethoxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Aminomethyl-6-cyano-3-(trifluoromethoxy)benzoic acid

• Inchi： 1S/C10H7F3N2O3/c11-10(12,13)18-7-2-1-5(3-14)8(9(16)17)6(7)4-15/h1-2H,4,15H2,(H,16,17)
• InChI Key： DGKAWODVOFPMTB-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=C(C#N)C(C(=O)O)=C1CN)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 363
• XLogP3: -1.1
• Topological Polar Surface Area: 96.3

Additional information on 2-Aminomethyl-6-cyano-3-(trifluoromethoxy)benzoic acid

Comprehensive Overview of 2-Aminomethyl-6-cyano-3-(trifluoromethoxy)benzoic acid (CAS No. 1807018-94-5)

2-Aminomethyl-6-cyano-3-(trifluoromethoxy)benzoic acid (CAS No. 1807018-94-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique combination of functional groups, including an aminomethyl moiety, a cyano group, and a trifluoromethoxy substituent, which contribute to its distinct chemical properties and potential applications. Researchers are increasingly exploring its utility in drug discovery, particularly in the development of novel enzyme inhibitors and receptor modulators.

The structural complexity of 2-Aminomethyl-6-cyano-3-(trifluoromethoxy)benzoic acid makes it a valuable intermediate in synthetic chemistry. Its benzoic acid backbone is a common scaffold in medicinal chemistry, often associated with bioactive molecules. The presence of the trifluoromethoxy group enhances its lipophilicity, which can improve membrane permeability—a critical factor in drug design. Meanwhile, the cyano group offers opportunities for further chemical modifications, enabling the creation of diverse derivatives for structure-activity relationship (SAR) studies.

In recent years, the demand for fluorinated compounds like 2-Aminomethyl-6-cyano-3-(trifluoromethoxy)benzoic acid has surged due to their stability and metabolic resistance. Fluorine incorporation is a trending topic in pharmaceutical research, as it often enhances the bioavailability and efficacy of drug candidates. This compound aligns with the growing interest in fluorine-containing building blocks, which are frequently searched in academic and industrial databases.

Another area of interest is the compound's potential role in agrochemical innovation. The trifluoromethoxy group is known to impart pest-resistant properties, making it a candidate for developing next-generation crop protection agents. With the global push for sustainable agriculture, researchers are actively investigating eco-friendly alternatives, and this compound could contribute to such advancements.

From a synthetic perspective, 2-Aminomethyl-6-cyano-3-(trifluoromethoxy)benzoic acid poses intriguing challenges and opportunities. Its preparation often involves multi-step reactions, including nitrile formation and selective amination, which are topics of interest in organic chemistry forums. Enthusiasts frequently search for efficient synthetic routes and catalytic methods to produce such compounds, reflecting the broader community's focus on green chemistry and atom economy.

The compound's physicochemical properties, such as solubility and stability under various conditions, are also critical for its practical applications. Researchers often inquire about storage recommendations and handling protocols for similar compounds, emphasizing the need for detailed technical data. Additionally, its compatibility with common solvents and reagents is a recurring theme in laboratory discussions.

In summary, 2-Aminomethyl-6-cyano-3-(trifluoromethoxy)benzoic acid (CAS No. 1807018-94-5) represents a versatile and promising compound in modern chemical research. Its unique structure and functional groups make it a focal point for drug discovery, agrochemical development, and synthetic methodology. As the scientific community continues to explore fluorinated architectures and multi-functional intermediates, this compound is poised to remain a subject of significant interest and innovation.